Cas no 1804890-92-3 (methyl 4-chloro-6-(trifluoromethyl)pyrimidine-5-carboxylate)

• Product Name: methyl 4-chloro-6-(trifluoromethyl)pyrimidine-5-carboxylate
• CAS No: 1804890-92-3
• CID: 4618482
• Update Time: 2025-05-21

methyl 4-chloro-6-(trifluoromethyl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-chloro-6-(trifluoromethyl)pyrimidine-5-carboxylate

Additional information on methyl 4-chloro-6-(trifluoromethyl)pyrimidine-5-carboxylate

Recent Advances in the Application of Methyl 4-Chloro-6-(trifluoromethyl)pyrimidine-5-carboxylate (CAS: 1804890-92-3) in Chemical Biology and Pharmaceutical Research

Methyl 4-chloro-6-(trifluoromethyl)pyrimidine-5-carboxylate (CAS: 1804890-92-3) is a versatile pyrimidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and antiviral therapies. Recent studies have explored its utility in the development of novel therapeutic agents, leveraging its unique chemical properties to enhance drug efficacy and selectivity.

One of the most notable applications of methyl 4-chloro-6-(trifluoromethyl)pyrimidine-5-carboxylate is in the synthesis of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have utilized this compound to develop potent and selective inhibitors of kinases such as EGFR and VEGFR, which are implicated in tumor growth and angiogenesis. The trifluoromethyl group in particular enhances the binding affinity and metabolic stability of these inhibitors, making them promising candidates for clinical development.

In addition to its role in kinase inhibition, methyl 4-chloro-6-(trifluoromethyl)pyrimidine-5-carboxylate has been investigated for its potential in antiviral drug development. Recent studies have demonstrated its efficacy as a building block for compounds targeting viral proteases and polymerases. For instance, derivatives of this compound have shown inhibitory activity against the SARS-CoV-2 main protease, highlighting its relevance in the context of emerging infectious diseases. The chloro and trifluoromethyl substituents contribute to the electronic and steric properties that are crucial for binding to viral enzymes.

The synthetic versatility of methyl 4-chloro-6-(trifluoromethyl)pyrimidine-5-carboxylate has also been explored in the context of fragment-based drug design. Fragment-based approaches rely on small, structurally diverse molecules that can be optimized into high-affinity ligands. This compound's compact yet functionalized structure makes it an ideal starting point for such strategies. Recent work has focused on coupling it with other pharmacophores to create hybrid molecules with enhanced biological activity and reduced off-target effects.

Despite its promising applications, challenges remain in the large-scale synthesis and optimization of methyl 4-chloro-6-(trifluoromethyl)pyrimidine-5-carboxylate derivatives. Researchers are actively investigating greener synthetic routes and improved purification techniques to address these issues. Advances in flow chemistry and catalytic methods have shown potential in streamlining the production of this compound and its analogs, thereby facilitating its broader adoption in drug discovery programs.

In conclusion, methyl 4-chloro-6-(trifluoromethyl)pyrimidine-5-carboxylate (CAS: 1804890-92-3) represents a valuable scaffold in modern medicinal chemistry. Its applications span kinase inhibition, antiviral therapy, and fragment-based drug design, underscoring its versatility and importance. Ongoing research aims to further elucidate its mechanistic insights and expand its utility in addressing unmet medical needs. As synthetic methodologies continue to evolve, this compound is poised to play an increasingly prominent role in the development of next-generation therapeutics.